Cas no 1341912-80-8 (4,4,4-trifluoro-3-(5-methylthiophen-2-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(5-methylthiophen-2-yl)butanoic acid
• CAS No: 1341912-80-8
• MF: C₉H₉F₃O₂S
• MW: 238.226772069931
• CID: 6394303
• PubChem ID: 63155026
• Update Time: 2024-03-01

4,4,4-trifluoro-3-(5-methylthiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(5-methylthiophen-2-yl)butanoic acid
• EN300-1928318
• AKOS012456380
• SCHEMBL21273024
• 1341912-80-8
• BZSOHVRBYCYPCE-UHFFFAOYSA-N

• Inchi： 1S/C9H9F3O2S/c1-5-2-3-7(15-5)6(4-8(13)14)9(10,11)12/h2-3,6H,4H2,1H3,(H,13,14)
• InChI Key： BZSOHVRBYCYPCE-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C(F)(F)F)CC(=O)O

Computed Properties

• Exact Mass: 238.02753519g/mol
• Monoisotopic Mass: 238.02753519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids